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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the quantitative analysis of 2-

bromopropionic acid and the separation of its enantiomers using High-Performance Liquid

Chromatography (HPLC).

Part 1: Quantitative Analysis of 2-Bromopropionic
Acid by Reverse-Phase HPLC
This section outlines a robust method for the determination of the total concentration of 2-

bromopropionic acid in a sample.

Experimental Protocol: Achiral Analysis
A reverse-phase HPLC method with UV detection is employed for the quantitative analysis of 2-

bromopropionic acid.[1]

Chromatographic Conditions:
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Parameter Value

HPLC System Agilent 1260 Infinity II or equivalent

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase
Acetonitrile:Water (30:70, v/v) with 0.1%

Phosphoric Acid

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 210 nm

Injection Volume 10 µL

Run Time 10 minutes

Reagents and Materials:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric Acid (85%)

2-Bromopropionic acid reference standard

Standard and Sample Preparation:

Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 2-

bromopropionic acid reference standard into a 100 mL volumetric flask. Dissolve and dilute

to volume with the mobile phase.

Calibration Standards: Prepare a series of calibration standards by diluting the stock solution

with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation: Dissolve the sample containing 2-bromopropionic acid in the mobile

phase to achieve a final concentration within the calibration range. Filter the sample solution

through a 0.45 µm syringe filter before injection.
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Data Presentation: Method Validation Summary (Illustrative Data)

The following table summarizes typical validation parameters for the quantitative analysis of a

small organic acid by RP-HPLC.

Validation Parameter Result

Linearity Range 1 - 100 µg/mL

Correlation Coefficient (r²) ≥ 0.999

Accuracy (% Recovery) 98.0 - 102.0%

Precision (% RSD) < 2.0%

Limit of Detection (LOD) ~0.3 µg/mL

Limit of Quantification (LOQ) ~1.0 µg/mL

System Suitability (USP Tailing Factor) ≤ 2.0

System Suitability (Theoretical Plates) > 2000

Experimental Workflow: Achiral HPLC Analysis
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Sample & Standard Preparation

HPLC Analysis Data Processing & Analysis

Prepare Standard Solutions

Equilibrate HPLC System

Prepare Sample Solutions

Inject Samples & Standards Acquire Chromatographic Data Integrate Peak Areas Generate Calibration Curve Quantify 2-Bromopropionic Acid
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Method Development

Sample Analysis

Results and Quantification

Start: Racemic Mixture of 2-Bromopropionic Acid

Select Chiral Stationary Phase (e.g., Chiralpak AD-H)

Optimize Mobile Phase (Hexane/IPA/TFA ratio)

Prepare Sample and Standard Solutions

Perform HPLC Analysis

Identify Enantiomer Peaks (using individual standards)

Quantify each Enantiomer

Calculate Enantiomeric Excess (% ee)

End: Report Enantiomeric Purity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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